Cas no 148694-03-5 (2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one)

• Product name: 2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
• CAS No: 148694-03-5
• MF: C₇H₁₀O₂
• MW: 126.1531
• CID: 2004520
• PubChem ID: 15768146

2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
• 2-(hydroxymethyl)-3-methylcyclopent-2-en-1-one
• 2-hydroxymethyl-3-methylcyclopent-2-enone
• VBOYONXEJMSAAT-UHFFFAOYSA-N
• 2-Hydroxymethyl-3-methylcyclopent-2-enon
• SCHEMBL5086158
• 2-(hydroxymethyl)-3-methyl-2-cyclopentene-1-one
• DTXSID10578144
• 2-(Hydroxymethyl)-3-methylcyclopent-2-en-1-one
• CHEBI:219904
• 148694-03-5
• CHEMBL458459

• Inchi： InChI=1S/C7H10O2/c1-5-2-3-7(9)6(5)4-8/h8H,2-4H2,1H3
• InChI Key： VBOYONXEJMSAAT-UHFFFAOYSA-N
• SMILES： CC1=C(CO)C(=O)CC1 |c:1|

Computed Properties

• Exact Mass: 126.068079557Da
• Monoisotopic Mass: 126.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 0.1